methyl (2E,4E,6R,7R)-6,7-dihydroxy-2,6-dimethylocta-2,4-dienoate
Overview
Description
Methyl (2E,4E,6R,7R)-6,7-dihydroxy-2,6-dimethyl-2,4-octadienoate is a chemical compound with the molecular formula C11H18O4 . It has an average mass of 214.258 Da and a monoisotopic mass of 214.120514 Da . It is also known by other names such as Citreodiol .
Molecular Structure Analysis
The molecular structure of this compound includes 2 defined stereocentres . It contains a total of 36 bonds, including 16 non-H bonds, 3 multiple bonds, 7 rotatable bonds, 3 double bonds, 1 ester (aliphatic), 3 hydroxyl groups, and 3 secondary alcohols .Physical and Chemical Properties Analysis
This compound has a density of 1.1±0.1 g/cm3, a boiling point of 358.9±42.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.8 mmHg at 25°C . Its enthalpy of vaporization is 70.0±6.0 kJ/mol, and it has a flash point of 134.6±21.4 °C . The index of refraction is 1.501, and it has a molar refractivity of 57.7±0.3 cm3 . It has 4 H bond acceptors, 2 H bond donors, and 5 freely rotating bonds .Scientific Research Applications
Chemical Structure and Properties
- The (2E,4E)-geometry of compounds similar to methyl (2E,4E,6R,7R)-6,7-dihydroxy-2,6-dimethylocta-2,4-dienoate has been studied, particularly in antibiotic 1233A, an inhibitor of cholesterol biosynthesis. The analysis of NMR spectra and NOE experiments provides insights into the stable conformers of such compounds (Koseki et al., 1992).
Synthetic Applications
- Novel methodologies for synthesizing polyene compounds involve compounds with the (2E,4E)-geometry. This includes the preparation of various intermediates for synthesizing natural products and pharmaceuticals (Ma & Lu, 1990).
- Methyl (2E,4E)-3,7,11-trimethyldodeca-2,4-dienoate, which shares structural similarities with the compound , has been synthesized and explored for its potential as an insect growth regulator (Cardillo et al., 1979).
Biochemical Research
- Compounds with similar structures have been studied in the context of marine fungi. For instance, novel metabolites from the marine deuteromycete Dendryphiella salina, which include esterified trinor-eremophilanes, have been isolated and characterized (Guerriero et al., 1988; Guerriero et al., 1989). These studies offer insights into the biological synthesis and functions of similar compounds.
Catalysis and Reaction Studies
- Research into catalytic processes involving conjugated dienes and carbonyls has explored compounds with similar (2E,4E)-dienoate configurations. Such studies contribute to understanding the mechanisms and applications of these compounds in chemical synthesis (Hirano et al., 2012).
Properties
IUPAC Name |
methyl (2E,4E,6R,7R)-6,7-dihydroxy-2,6-dimethylocta-2,4-dienoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18O4/c1-8(10(13)15-4)6-5-7-11(3,14)9(2)12/h5-7,9,12,14H,1-4H3/b7-5+,8-6+/t9-,11-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRPFJYGFBAJGLE-NPMAGFNESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C)(C=CC=C(C)C(=O)OC)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]([C@@](C)(/C=C/C=C(\C)/C(=O)OC)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
94120-03-3 | |
Record name | Citreodiol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0094120033 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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